2-Chloro-6-(trifluoromethylthio)benzonitrile, 97%

• IUPAC Name: 2-chloro-6-(trifluoromethylsulfanyl)benzonitrile
• InChI: InChI=1S/C8H3ClF3NS/c9-6-2-1-3-7(5(6)4-13)14-8(10,11)12/h1-3H
• InChI Key: DIFWHVKWCOWITG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C#N)SC(F)(F)F
• Molecular Formula: C8H3ClF3NS
• DSSTOX Substance ID: DTXSID001246164
• Molecular Weight: 237.63 g/mol
• CAS RN: 1159512-54-5

Description

2-Chloro-6-(trifluoromethylthio)benzonitrile, 97% (2CTFMBN) is a synthetic organic compound that has been used for a wide range of applications in scientific research. It is a colorless liquid with a boiling point of 180°C and a melting point of -20°C. It is soluble in most organic solvents and is stable in air. 2CTFMBN is highly reactive and has been used in various reactions, such as the synthesis of heterocycles, the production of dyes and pigments, and the synthesis of pharmaceuticals.

Scientific Research Applications

Environmental Impact and Fluorinated Alternatives

Research into fluorinated compounds, including those structurally similar to 2-Chloro-6-(trifluoromethylthio)benzonitrile, has highlighted their significant environmental persistence and potential for bioaccumulation. Studies have focused on identifying and understanding the behavior of fluorinated alternatives due to their widespread industrial applications. The environmental presence of fluorinated compounds, including per- and polyfluoroalkyl substances (PFASs), raises concerns due to their persistence, bioaccumulation, and potential toxicity. Research suggests that alternatives to traditional PFASs, such as hexafluoropropylene oxide dimer (HFPO-DA) and hexafluoropropylene trimer acids (HFPO-TA), demonstrate comparable or more severe toxicity, emphasizing the need for further toxicological studies to assess their safety and environmental impact (Wang et al., 2019).

Synthetic Applications

The synthetic potential of related fluorinated compounds has been explored, revealing methods for creating valuable intermediates for pharmaceuticals and agrochemicals. For instance, the synthesis of 2-Fluoro-4-bromobiphenyl, an intermediate in the production of flurbiprofen, highlights the utility of fluorinated compounds in drug synthesis. The development of efficient synthesis methods, despite challenges related to the use of hazardous materials, underscores the importance of fluorinated intermediates in medicinal chemistry (Qiu et al., 2009).

Antioxidant Capacity and Environmental Reactions

Research into the antioxidant capacity of compounds and their environmental interactions has provided insight into the chemical behavior of fluorinated compounds. Studies on reactions such as the ABTS/PP decolorization assay reveal the complex pathways involved in the antioxidant capacity of various substances. These findings are crucial for understanding the environmental and biological activities of fluorinated compounds, suggesting areas for further research into their applications and effects (Ilyasov et al., 2020).

Environmental Behavior and Degradation

Investigations into the environmental behavior of related compounds, such as the study on the occurrence and toxicity of antimicrobial triclosan and its by-products, illuminate the fate of fluorinated compounds in aquatic environments. These studies highlight the persistence of certain fluorinated compounds and their potential transformation into more toxic by-products, contributing to the understanding of their environmental impact and guiding the development of safer alternatives (Bedoux et al., 2012).